Cas no 25241-15-0 (Benzenesulfonic acid,2,6-dimethyl-)

• Product Name: Benzenesulfonic acid,2,6-dimethyl-
• CAS No: 25241-15-0
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 241602
• PubChem ID: 32878
• Update Time: 2025-04-19

Benzenesulfonic acid,2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,6-dimethyl-
• 2,6-dimethylbenzenesulfonic acid
• 2,6-DIMETHYL-BENZENESULFONICACID
• 2,6-dimethylbenzene-1-sulfonic acid
• 2,6-Dimethyl-benzolsulfonsaeure
• 2,6-Dimethylbenzosulfonsaeure
• Benzenesulfonic acid,2,6-dimethyl
• m-xylene-2-sulphonic acid
• m-Xylenesulfonic Acid
• 2,6-Dimethylbenzenesulfonic acid, AldrichCPR
• Z1198151034
• AKOS006274411
• SCHEMBL183903
• Sulfo-m-xylol
• DTXSID90275008
• EN300-7442666
• 25241-15-0
• 2, 6-dimethylbenzenesulfonic acid
• FT-0766162

• Inchi： 1S/C8H10O3S/c1-6-4-3-5-7(2)8(6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： BRETYAHLENMEAI-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC=CC=1C)(=O)(=O)O

Computed Properties

• Exact Mass: 186.03500
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.75000
• LogP: 2.63090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives